Cas no 1360891-82-2 (4-Bromo-1H-benzimidazole-5-carboxylic acid)

• Product Name: 4-Bromo-1H-benzimidazole-5-carboxylic acid
• CAS No: 1360891-82-2
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4825818
• Update Time: 2023-08-19

4-Bromo-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-benzimidazole-5-carboxylic acid

• Inchi： 1S/C8H5BrN2O2/c9-6-4(8(12)13)1-2-5-7(6)11-3-10-5/h1-3H,(H,10,11)(H,12,13)
• InChI Key： SBAJEOVJARQSOC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.7
• Topological Polar Surface Area: 66